Cas no 1507651-32-2 (4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid)

4-Amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid is a specialized organic compound featuring a benzofuran moiety linked to an amino acid backbone. Its unique structure combines the aromatic properties of dihydrobenzofuran with the functional versatility of an amino acid, making it valuable for pharmaceutical and biochemical research. The compound’s rigid benzofuran core enhances stability, while the amino and carboxyl groups offer sites for further derivatization or interaction with biological targets. This makes it a potential intermediate in drug discovery, particularly for CNS-targeting therapeutics or enzyme inhibition studies. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in exploratory applications.
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid structure
1507651-32-2 structure
Product Name:4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
CAS No:1507651-32-2
MF:C13H17NO3
MW:235.278983831406
CID:5833971
PubChem ID:82620712
Update Time:2025-05-25

4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
    • 1507651-32-2
    • EN300-1761000
    • Inchi: 1S/C13H17NO3/c1-8-4-10-5-9(2-3-12(10)17-8)11(7-14)6-13(15)16/h2-3,5,8,11H,4,6-7,14H2,1H3,(H,15,16)
    • InChI Key: SMFJTMXPNBZKQW-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2CC1C)C(CN)CC(=O)O

Computed Properties

  • Exact Mass: 235.12084340g/mol
  • Monoisotopic Mass: 235.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 72.6Ų

4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1761000-0.05g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
0.05g
$792.0 2023-09-20
Enamine
EN300-1761000-0.1g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
0.1g
$829.0 2023-09-20
Enamine
EN300-1761000-0.25g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
0.25g
$867.0 2023-09-20
Enamine
EN300-1761000-0.5g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
0.5g
$905.0 2023-09-20
Enamine
EN300-1761000-1.0g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
1g
$943.0 2023-06-03
Enamine
EN300-1761000-2.5g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
2.5g
$1848.0 2023-09-20
Enamine
EN300-1761000-5.0g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
5g
$2732.0 2023-06-03
Enamine
EN300-1761000-10.0g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
10g
$4052.0 2023-06-03
Enamine
EN300-1761000-1g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
1g
$943.0 2023-09-20
Enamine
EN300-1761000-5g
4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
1507651-32-2
5g
$2732.0 2023-09-20

Additional information on 4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid

4-Amino-3-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1507651-32-2, known as 4-amino-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of a benzofuran structure, which is a heterocyclic aromatic compound with a furan ring fused to a benzene ring. The presence of the amino group (-NH₂) and the butanoic acid moiety adds functional diversity to this compound, making it a promising candidate for various applications in drug discovery and material science.

Benzofuran derivatives have been extensively studied due to their unique electronic properties and potential biological activities. The 4-amino group in this compound introduces nucleophilic character, enhancing its reactivity in both synthetic and biological contexts. Recent studies have highlighted the role of such amino-containing compounds in enzyme inhibition and receptor modulation, suggesting their potential as therapeutic agents.

The butanoic acid moiety in 4-amino-3-(2-methyl... serves as a versatile functional group, enabling the formation of esters, amides, and other derivatives. This flexibility is advantageous in medicinal chemistry, where functional groups are often modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in synthetic methodologies have allowed for the efficient construction of complex molecules like 4-amino.... Techniques such as microwave-assisted synthesis and catalytic cross-couplings have significantly streamlined the production process. These methods not only enhance yield but also reduce reaction times, making large-scale synthesis more feasible.

In terms of biological activity, 4-amino... has shown promise in preclinical studies targeting neurodegenerative diseases. Its ability to modulate glutamate receptors has been particularly noteworthy. Glutamate is a key neurotransmitter involved in learning and memory processes; however, excessive glutamate signaling can lead to excitotoxicity and neuronal damage. By regulating this pathway, compounds like 4-amino... may offer therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the benzofuran core of this compound contributes to its lipophilicity, which is crucial for crossing cellular membranes and reaching intracellular targets. This property is essential for drugs targeting central nervous system disorders or cancer therapies where membrane penetration is critical.

Recent computational studies using molecular docking simulations have provided insights into the binding affinities of 4-amino... with various protein targets. These studies suggest that the compound may interact with multiple receptor sites simultaneously, indicating potential polypharmacological effects. Such characteristics are highly desirable in drug development as they can lead to more effective treatments with fewer side effects.

In addition to its pharmacological applications, 4-amino... has also been explored for its role in materials science. Its ability to form self-assembled monolayers (SAMs) has been investigated for use in biosensor development. SAMs are thin films that can be engineered to detect specific biomolecules with high sensitivity and specificity.

The synthesis of 4-amino... involves a multi-step process that typically begins with the preparation of the benzofuran derivative followed by functionalization with the amino group and carboxylic acid moiety. Key steps include Friedel-Crafts alkylation for constructing the benzofuran ring system and subsequent nucleophilic substitutions or reductions to introduce the desired functional groups.

Quality control during synthesis is critical to ensure high purity levels of the final product. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry are employed to characterize the compound fully.

Despite its potential benefits, further research is needed to fully understand the safety profile of 4-amino... Preclinical toxicology studies are essential to evaluate its acute and chronic toxicity profiles before advancing into clinical trials.

In conclusion, 4-amino..., with CAS No. 1507651-32-2, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure combines functional diversity with favorable pharmacokinetic properties, making it a compelling candidate for future drug development efforts.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd